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Compound of Interest

Compound Name: 1-Adamantanol-d15

Cat. No.: B12302242 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. This

guide provides essential, step-by-step procedures for the safe disposal of 1-Adamantanol-
d15, ensuring the protection of personnel and the environment.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle 1-Adamantanol-d15 with

appropriate personal protective equipment (PPE). Based on safety data sheets for the

analogous non-deuterated compound, 1-Adamantanol, the following precautions should be

taken:

Eye and Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Use impervious gloves and a lab coat to prevent skin contact.

Respiratory Protection: In case of dust or aerosols, use a NIOSH-approved respirator.

Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood.

II. Quantitative Safety Data Summary
While a specific safety data sheet for 1-Adamantanol-d15 is not readily available, the data for

1-Adamantanol provides a close approximation for its physical and chemical properties.
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Property Value Source

Melting Point 280°C (lit.) [1]

Boiling Point 158°C at 11 mmHg (lit.) [1]

Flash Point 103°C (lit.) [1]

III. Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 1-Adamantanol-d15 is to treat it as

hazardous chemical waste. Do not dispose of this compound down the drain or in regular trash.

Waste Identification and Segregation:

Clearly label 1-Adamantanol-d15 waste as "Hazardous Waste."

Keep it segregated from other waste streams to avoid incompatible chemical reactions. It

is incompatible with strong oxidizing agents and strong acids.[2]

Container Selection:

Use a dedicated, leak-proof, and chemically compatible container for solid waste. The

original container is often a suitable choice.

For solutions, use a designated and properly labeled solvent waste container.

Labeling:

Affix a hazardous waste label to the container.

The label must include:

The full chemical name: "1-Adamantanol-d15"

The words "Hazardous Waste"

An accumulation start date

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.guidechem.com/msds/768-95-6.html
https://www.guidechem.com/msds/768-95-6.html
https://www.guidechem.com/msds/768-95-6.html
https://www.benchchem.com/product/b12302242?utm_src=pdf-body
https://www.benchchem.com/product/b12302242?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC435380050&countryCode=US&language=en
https://www.benchchem.com/product/b12302242?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12302242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary hazards (e.g., "Irritant," "Harmful to Aquatic Life")

Accumulation and Storage:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area.

Keep the container closed except when adding waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup.

Follow all institutional and local regulations for waste manifest and handover procedures.

[3]

IV. Spill and Emergency Procedures
In the event of a spill:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area and

ensure proper ventilation.

Control the Spill: For a solid spill, carefully sweep up the material to avoid generating dust

and place it in a labeled hazardous waste container. For a solution, absorb the spill with an

inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

Decontaminate: Clean the spill area with an appropriate solvent, collecting all cleaning

materials as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department.

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1-
Adamantanol-d15.
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Start: 1-Adamantanol-d15 Waste

Waste Assessment
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Storage and Disposal
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Place in a labeled, sealed
solid hazardous waste container.
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compatible liquid hazardous
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Liquid

Label with:
- Chemical Name

- 'Hazardous Waste'
- Accumulation Date

Store in a designated
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Ensure container is properly labeled
for flammable/combustible waste.

Contact Environmental Health & Safety (EHS)
for pickup and disposal.

Click to download full resolution via product page

Caption: Disposal workflow for 1-Adamantanol-d15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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